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Compound of Interest

Compound Name: 2-Chloro-4-cyclopropylphenol
CAS No.: 1553103-02-8
Cat. No.: B1454951

Get Quote

Proper disposal of 2-Chloro-4-cyclopropylphenol (CAS 1553103-02-8) requires strict
adherence to protocols designed for halogenated phenolic compounds. As a specialized
research chemical, it does not have a specific RCRA "U" or "P" list code, meaning it is
regulated based on its characteristics (toxicity, corrosivity) and its chemical class (halogenated
organic).

This guide provides the operational workflows required to manage this substance safely,
ensuring compliance with EPA standards and protecting laboratory personnel.

Critical Identity & Hazard Profile

Before disposal, verify the chemical identity to ensure it is not commingled with incompatible
streams.[1]
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Property Detail

Chemical Name 2-Chloro-4-cyclopropylphenol

CAS Number 1553103-02-8

Chemical Class Halogenated Phenol / Substituted Phenol

Acute Toxicity (Oral/Dermal), Skin Corrosion

Primary Hazards ) . -
(Phenolic burns), Aquatic Toxicity.[2][3]

Halogenated Organic Waste (Requires high-

Waste Categor
9o temperature incineration).[1]

Expert Insight: The cyclopropyl group increases the lipophilicity of this phenol compared to
simple 2-chlorophenol. This enhances skin absorption rates, making proper PPE

(nitrile/neoprene double-gloving) critical during waste transfer.

Regulatory Classification & Segregation Logic

Unlike common solvents, this compound must be segregated strictly to prevent the
contamination of non-halogenated waste streams, which significantly increases disposal costs
and safety risks.

The "Why" Behind Segregation

» Halogen Content: The chlorine atom necessitates disposal via high-temperature incineration
with scrubbers to capture acidic gases (HCI). Mixing this with non-halogenated solvents (like
acetone or ethanol) forces the entire volume to be treated as halogenated, increasing

disposal costs by up to 500%.

e Phenolic Acidity: Phenols are weak acids (

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-24DICHLOROPHENOL-CASNO-120-83-03287-EN.aspx
https://www.carlroth.com/medias/SDB-1C31-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDc0NDR8YXBwbGljYXRpb24vcGRmfGFEZzFMMmcxWXk4NU1UWTVPVFUxTURZeE56a3dMMU5FUWw4eFF6TXhYMGxGWDBWT0xuQmtaZ3wxZTZjMzExMmE5ZDI1YzJmNDBhNmM5M2QwYjgwODE3OWQ2M2E3NTRjN2U3YzU5MGMzNmUzY2U0Yzc2ZjU2OTY3
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

). Mixing them with strong oxidizers (e.qg., nitric acid) can lead to exothermic nitration
reactions or polymerization. Mixing with strong bases generates heat.

Waste Stream Compatibility Table

Stream Type Compatibility Action

PRIMARY DISPOSAL
Halogenated Organics Compatible STREAM. Mix with DCM,

Chloroform, etc.

AVOID. Downgrades the non-
Non-Halogenated Organics Technically Compatible halogenated stream to

halogenated status.

DO NOT MIX. Risk of heat

Aqueous Acid/Base Incompatible ) o
generation or precipitation.

STRICTLY PROHIBITED. Risk

of fire/explosion.

Oxidizers DANGEROUS

Operational Disposal Protocols
Scenario A: Disposal of Pure Chemical (Solid or Liquid)

Use this protocol for expired stocks or surplus pure material.

» Container Selection: Use a chemically resistant container (HDPE or Amber Glass). Do not
use metal containers due to potential corrosion from phenolic vapors.

o Labeling: Affix a hazardous waste label immediately.
o Constituents: Write "2-Chloro-4-cyclopropylphenol”.[4]
o Hazards: Check "Toxic" and "Corrosive".[3]
e Transfer:
o Solid: Transfer using a disposable spatula. Do not generate dust.[3][5][6]

o Liquid: Pour carefully into the container.
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» Storage: Store in the Satellite Accumulation Area (SAA) inside secondary containment.

Scenario B: Disposal of Reaction Mixtures (Solutions)

Use this protocol for HPLC waste, reaction byproducts, or mother liquors.

o Characterize the Solvent: Determine if the primary solvent is halogenated (e.g., DCM) or
non-halogenated (e.g., Methanol).

e Select Waste Carboy:
o If solvent is Halogenated: Pour into "Halogenated Organic Waste".

o If solvent is Non-Halogenated: You must still pour this into "Halogenated Organic Waste"
because the solute (2-Chloro-4-cyclopropylphenol) contains chlorine.

e pH Check: Ensure the solution pH is between 5 and 9. If highly acidic or basic, neutralize
carefully before adding to a communal organic waste carboy to prevent reactions with other
wastes.

Scenario C: Contaminated Debris (Sharps, Gloves,
Wipes)[7]
» Gross Contamination: If a wipe is soaked, it must be treated as hazardous waste.[7] Place it

in a sealable bag (e.g., Ziploc) before placing it in the solid hazardous waste drum.

o Trace Contamination: Gloves and paper towels with minor spotting can typically go into "Lab
Trash" unless local EHS protocols mandate "Chemically Contaminated Solid Waste" bins
(common in pharma/biotech).

o Sharps: Needles used with this compound must go into a Chemo/Sharps container (often
Yellow or White), not standard biohazard (Red), to indicate chemical contamination.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for determining the correct waste stream.
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Waste: 2-Chloro-4-cyclopropylphenol

Physical State?

In Solution

Solid / Pure Substance Liquid / Solution

Pack in HDPE/Glass

Solid Hazardous Waste

?
(Label: Toxic, Corrosive) Is the Solvent Halogenated

Yes (e.g., DCM, Chloroform) No (e.g., MeOH, Acetone)

MUST segregate to Halo Stream
due to Chlorinated Solute

Direct Add

Halogenated Organic Waste Stream
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for classifying and segregating 2-Chloro-4-cyclopropylphenol waste
streams.

Spill Response Protocol

In the event of an accidental release outside a fume hood:

o Evacuate & Ventilate: Clear the immediate area.[8] If the spill is >100mL or generates visible
fumes, evacuate the lab.
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e PPE Up: Don double nitrile gloves, safety goggles, and a lab coat. If dust is present, use an
N95 or P100 respirator.

¢ Containment:

o Liquids: Surround with absorbent pads or vermiculite. Do not use combustible materials
like sawdust.

o Solids: Cover with a damp paper towel to prevent dust generation, then carefully scoop
up.

o Decontamination: Scrub the surface with a soap/water solution. Avoid using bleach (sodium
hypochlorite), as it can react with phenols to form more toxic chlorophenols or dioxins.

o Disposal: All cleanup materials (pads, gloves, scoops) must be bagged and disposed of as
Solid Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

